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Compound of Interest

Compound Name: Octanal

Cat. No.: B089490 Get Quote

The Chemical Abstracts Service (CAS) has assigned the number 124-13-0 to Octanal.[1][2][3]

[4] It is also known by a variety of synonyms in literature and commerce.

Table 1: Synonyms for Octanal

Synonym Reference

Caprylaldehyde [1]

Caprylic aldehyde

n-Octanal

1-Octanal

n-Octyl aldehyde

Octanaldehyde

Aldehyde C-8

C-8 Aldehyde

Octyl aldehyde

Octanoic aldehyde
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Octanal is a colorless to pale yellow liquid characterized by a strong, fruity, citrus-like odor. It is

found naturally in citrus oils and is used extensively in the perfume and flavor industries. Key

quantitative properties of octanal are summarized below.

Table 2: Physicochemical Data of Octanal

Property Value Reference(s)

Molecular Formula C₈H₁₆O

Molar Mass 128.21 g/mol

Density 0.821 - 0.825 g/cm³ at 20 °C

Boiling Point 171 °C

Melting Point 12 to 15 °C

Flash Point 51 °C (124 °F)

Water Solubility
Slightly soluble (560 mg/L at

25 °C)

Solubility in Organics
Soluble in alcohol, most fixed

oils, propylene glycol

Refractive Index (n20/D) 1.421

Vapor Pressure 2 mm Hg at 20 °C

LogP (Octanol/Water) 3.5 at 20 °C

Synthesis Protocols
Octanal is commercially produced through methods like the hydroformylation of heptene or the

dehydrogenation of 1-octanol. For laboratory-scale synthesis, several protocols are available.

Experimental Protocol: Synthesis from n-Octyl Iodide
This method details the oxidation of n-octyl iodide to octanal using anhydrous trimethylamine

oxide.
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Materials:

n-Octyl iodide (0.2 mole, 48.0 g)

Anhydrous trimethylamine oxide (0.4 mole, 30 g)

Dry chloroform (100 ml)

2N aqueous sulfuric acid (110 ml)

2N aqueous sodium carbonate solution

Anhydrous sodium sulfate

Three-necked, round-bottomed flask (250 ml), reflux condenser, stirrer, dropping funnel

Procedure:

A solution of anhydrous trimethylamine oxide in dry chloroform is placed in the three-necked

flask.

The flask is warmed to 40–50°C on a steam bath to initiate the reaction.

n-Octyl iodide is added dropwise with continuous stirring over a period of 20–30 minutes.

Once the addition is complete, the solution is boiled under reflux for an additional 20

minutes.

The solution is cooled, and 110 ml of 2N aqueous sulfuric acid is added with stirring to

neutralize.

The chloroform layer is separated and washed sequentially with water, 2N aqueous sodium

carbonate solution, and again with water.

The washed chloroform solution is dried over anhydrous sodium sulfate.

The chloroform is removed under reduced pressure, and the resulting residue is distilled to

yield pure octanal.
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Workflow for Octanal Synthesis
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Applications in Research and Drug Development
Octanal is not merely a fragrance and flavor compound; it exhibits a range of biological

activities that are of interest to researchers. It serves as a key intermediate in the synthesis of

various chemicals, including pharmaceuticals.

Antimicrobial and Antifungal Activity
Octanal has demonstrated significant antimicrobial and antifungal properties. It is effective

against various fungal species, including Aspergillus flavus and Guignardia citri-aurantii. Its

mechanism of action involves disrupting the integrity of the fungal cell membrane. This leads to

increased membrane permeability, leakage of essential intracellular components, reduced lipid

content, and inhibition of respiratory metabolism.
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Antifungal Mechanism of Octanal

Cytotoxic Activity
In addition to its antimicrobial effects, octanal has shown cytotoxic activity against certain

cancer cell lines. Research has demonstrated its ability to induce cytotoxicity in HeLa cells, with

a reported IC₅₀ value of 3.5 μg/mL. This suggests potential avenues for investigation in

oncology and drug development.

Experimental Protocol: Antifungal Susceptibility Testing
(Broth Microdilution)
This protocol provides a general methodology for determining the Minimum Inhibitory

Concentration (MIC) of octanal against a fungal strain, based on its known mechanism.

Materials:

Pure Octanal

Fungal strain (e.g., Aspergillus flavus)

Appropriate broth medium (e.g., RPMI-1640)

Solvent for octanal (e.g., DMSO)

Sterile 96-well microplates

Spectrophotometer (plate reader)

Procedure:

Prepare a stock solution of octanal in a suitable solvent.

Prepare a standardized fungal inoculum suspension from a fresh culture.

In a 96-well microplate, perform serial two-fold dilutions of the octanal stock solution with the

broth medium to achieve a range of final concentrations.
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Add the fungal inoculum to each well, ensuring the final volume is consistent. Include

positive (inoculum only) and negative (broth only) controls.

Incubate the microplate under appropriate conditions (temperature, time) for the specific

fungal strain.

After incubation, determine the MIC by visually inspecting for the lowest concentration of

octanal that causes complete inhibition of visible growth. The MIC can also be determined

spectrophotometrically by measuring the optical density at a suitable wavelength.

To investigate the mechanism, further assays can be conducted on cells exposed to sub-MIC

concentrations of octanal, such as membrane permeability assays (e.g., using propidium

iodide staining) or analysis of total lipid content.

Conclusion
Octanal is a compound with a well-established role in the flavor and fragrance industries and

growing significance in scientific research. Its defined physicochemical properties, established

synthesis routes, and documented biological activities—particularly its antimicrobial and

cytotoxic effects—make it a valuable molecule for drug discovery and development

professionals. The disruption of cell membrane integrity as a mechanism of action presents a

promising area for further investigation into novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chemical Identification and Synonyms]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b089490#octanal-
cas-number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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